Cas no 360-66-7 (Androisoxazole)

Androisoxazole structure

Product Name:Androisoxazole

CAS No:360-66-7

MF:C₂₁H₃₁NO₂

MW:329.476346254349

CID:37047

PubChem ID:9676

Update Time:2025-04-18

Androisoxazole Chemical and Physical Properties

Names and Identifiers

- Androisoxazole
- 17-Methylandrostano(3,2-c)isoxazol-17-ol
- 17-Methyl-5alpha-androstano(3,2-C)isoxazol-17beta-ol
- Androisossazolo
- Androisossazolo [italian]
- Androxan
- Neo-Ponden
- DTXSID40957423
- CHEBI:135407
- 17-beta-Hydroxy-17-alpha-methylandrostano(3,2-c)isoxazole
- 6WRG30P3CG
- SCHEMBL145991
- ANDROISOXAZOLE [MI]
- (5.ALPHA.,17.BETA.)-17-METHYLANDROSTANO(3,2-C)ISOXAZOL-17-OL
- 17-alpha-Methylandrostan(3,2-c)isoxazol-17-beta-ol
- UNII-6WRG30P3CG
- Q4759465
- 17-beta-Idrossi-17-alpha-metilandrostan(3,2-c)isossazolo [Italian]
- (1S,2S,10S,13R,14S,17S,18S)-2,17,18-trimethyl-6-oxa-7-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4,7-dien-17-ol
- 360-66-7
- 17.BETA.-HYDROXY-17.ALPHA.-METHYLANDROSTANO(3,2-C)ISOXAZOLE
- 5-alpha-ANDROSTANO(3,2-c)ISOXAZOL-17-beta-OL, 17-METHYL-
- 17-beta-Idrossi-17-alpha-metilandrostan(3,2-c)isossazolo
- 1,10a,12a-Trimethyl-2,3,3a,3b,4,5,5a,6,10,10a,10b,11,12,12a-tetradecahydro-1H-8-oxa-7-aza-dicyclopenta(a,H)phenanthren-1-ol
- (5ALPHA,17BETA)-17-METHYLANDROSTANO(3,2-C)ISOXAZOL-17-OL
- FA150909
- Androstano(3,2-c)isoxazol-17-ol, 17-methyl-, (5alpha,17beta)-
- 17BETA-HYDROXY-17ALPHA-METHYLANDROSTANO(3,2-C)ISOXAZOLE
- 17-.beta.-Idrossi-17-.alpha.-metilandrostan(3,2-c)isossazolo
- 17-.beta.-Hydroxy-17-.alpha.-methylandrostano(3,2-c)isoxazole
- 1,10a,12a-Trimethyl-2,3,3a,3b,4,5,5a,6,10,10a,10b,11,12,12a-tetradecahydro-1H-8-oxa-7-aza-dicyclopenta[a,H]phenanthren-1-ol
- Androstano[3,2-c]isoxazol-17-ol, 17-methyl-, (5.alpha.,17.beta.)-
- 5-.alpha.-Androstano(3,2-c)isoxazol-17-.beta.-ol, 17-methyl-
- 17-.alpha.-Methylandrostan(3,2-c)isoxazol-17-.beta.-ol
- Inchi： 1S/C21H31NO2/c1-19-11-13-12-24-22-18(13)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)23/h12,14-17,23H,4-11H2,1-3H3/t14-,15+,16-,17-,19-,20-,21-/m0/s1
- InChI Key： NSYTUNFHWYMMHU-IYRCEVNGSA-N
- SMILES： O[C@@]1(C)CC[C@H]2[C@@H]3CC[C@H]4CC5C(=CON=5)C[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

Exact Mass: 329.23500
Monoisotopic Mass: 329.235
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 0
Complexity: 538
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.3A^2
XLogP3: 4.6

Experimental Properties

Density: 1.115
Melting Point: 169-170°
Boiling Point: 458°Cat760mmHg
Flash Point: 230.8°C
Refractive Index: 1.547
PSA: 46.26000
LogP: 4.38300
Specific Rotation: D +19°

Androisoxazole Related Literature

1. Outer-sphere redox reactions in sterically hindered pentaam(m)inecobalt(III) complexes. A temperature and pressure dependence kinetic study

Manuel Martinez,Mari-Angel Pitarque,Rudi van Eldik J. Chem. Soc. Dalton Trans. 1994 3159